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Compound of Interest

Compound Name: Hexadecatetraenoic acid-d5

Cat. No.: B15598807 Get Quote

This guide provides a comprehensive overview of Hexadecatetraenoic acid-d5, a deuterated

polyunsaturated fatty acid. It is intended for researchers, scientists, and professionals in drug

development who are utilizing this compound as an internal standard for quantitative analysis.

This document details its precise molecular mass, outlines a typical experimental protocol for

its use, and touches upon the biological significance of its non-deuterated analogue.

Core Quantitative Data
The fundamental physicochemical properties of Hexadecatetraenoic acid-d5 and its non-

deuterated counterpart are summarized below. The exact mass is calculated from the sum of

the masses of their constituent isotopes.

Property
Hexadecatetraenoic acid-
d5

Hexadecatetraenoic acid

Molecular Formula C₁₆H₁₉D₅O₂[1] C₁₆H₂₄O₂[2][3][4]

Exact Mass (Da) 253.2091 248.1776

Formula Weight 253.4[1] 248.36[2]

Calculation of Exact Mass
The exact mass of a molecule is determined by the sum of the exact masses of its constituent

isotopes. The following table details the calculation for Hexadecatetraenoic acid-d5
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(C₁₆H₁₉D₅O₂).

Element Isotope Quantity
Exact Isotopic
Mass (Da)

Total Mass
(Da)

Carbon ¹²C 16
12.000000[5][6]

[7]
192.000000

Hydrogen ¹H 19 1.007825[8][9] 19.148675

Deuterium ²H (D) 5 2.014102[8] 10.070510

Oxygen ¹⁶O 2
15.994915[8][10]

[11][12]
31.989830

Total Exact Mass 253.209115

Experimental Protocols: Quantification of
Hexadecatetraenoic Acid Using a Deuterated
Internal Standard
Hexadecatetraenoic acid-d5 is primarily utilized as an internal standard for the accurate

quantification of its non-deuterated form in biological samples via mass spectrometry.[1] The

following protocol outlines a general workflow for this application using liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Sample Preparation
Homogenization: Homogenize the biological sample (e.g., plasma, tissue) in a suitable

buffer.

Internal Standard Spiking: Add a known amount of Hexadecatetraenoic acid-d5 to the

homogenate.

Lipid Extraction: Perform a total lipid extraction using a solvent system such as

chloroform:methanol.
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Saponification: Hydrolyze the lipid extract with a methanolic potassium hydroxide solution to

release free fatty acids.

Acidification and Extraction: Neutralize the solution and extract the free fatty acids with a

non-polar solvent like hexane.

Derivatization: To enhance chromatographic separation and ionization efficiency, derivatize

the fatty acids. A common agent for this is 2-picolylamine.

LC-MS/MS Analysis
Chromatography: Employ a reverse-phase C18 column for the separation of the derivatized

fatty acids.

Mobile Phase: Use a gradient of water and an organic solvent mixture (e.g.,

acetonitrile/isopropanol), both containing an additive like formic acid to improve peak shape

and ionization.

Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction

Monitoring (MRM) mode. This technique provides high selectivity and sensitivity by

monitoring specific precursor-to-product ion transitions for both the analyte

(Hexadecatetraenoic acid) and the internal standard (Hexadecatetraenoic acid-d5).

Quantification
The concentration of endogenous Hexadecatetraenoic acid is calculated based on the peak

area ratio of the analyte to the internal standard, in conjunction with a calibration curve

generated from standards of known concentrations.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the quantification of fatty acids using a

deuterated internal standard.
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Sample Preparation Analysis Output

Biological Sample Homogenization Spike with
Hexadecatetraenoic acid-d5 Lipid Extraction Saponification Derivatization LC-MS/MS Analysis

(MRM Mode) Quantification Concentration of
Hexadecatetraenoic acid
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Workflow for fatty acid quantification.

Signaling Pathway Context
While the direct signaling pathways of Hexadecatetraenoic acid are not extensively

characterized, as a polyunsaturated fatty acid (PUFA), it is expected to be a precursor in

metabolic pathways that produce signaling molecules. PUFAs are known to be metabolized

into various bioactive lipids that play roles in inflammation and other physiological processes.

The diagram below illustrates a generalized pathway for the conversion of PUFAs into such

molecules.
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Generalized PUFA metabolic pathway.

Biological Significance of Hexadecatetraenoic Acid
(4Z,7Z,10Z,13Z)-Hexadecatetraenoic acid is a polyunsaturated fatty acid found in various

marine algae.[2] As a PUFA, it can influence the fluidity of cell membranes, which in turn can

affect the activity of membrane-bound receptors and signal transduction pathways.[2]

Furthermore, it may modulate the expression of genes involved in inflammatory responses.[2]

Studies have shown that diets rich in PUFAs can impact metabolic pathways and have various

effects on cardiac health.[13] The metabolism of PUFAs involves a series of desaturation and
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elongation reactions.[14][15] Specifically, Hexadecatrienoic acid (a related compound) is known

to be metabolized by the lipoxygenase pathway in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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